Cas no 365542-39-8 (4-[2-(4-{2-methoxy-5-[2-(4-pyridinyl)ethyl]phenoxy}phenyl)ethyl]p Yridine Hydrochloride (1:1))

• Product Name: 4-[2-(4-{2-methoxy-5-[2-(4-pyridinyl)ethyl]phenoxy}phenyl)ethyl]p Yridine Hydrochloride (1:1)
• CAS No: 365542-39-8
• MF: C₂₇H₂₇ClN₂O₂
• MW: 446.968486070633
• MDL: MFCD12546828
• CID: 1479226
• PubChem ID: 46735435
• Update Time: 2025-06-11

4-[2-(4-{2-methoxy-5-[2-(4-pyridinyl)ethyl]phenoxy}phenyl)ethyl]p Yridine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-{2-Methoxy-5-[2-(4-pyridinyl)ethyl]phenoxy}phenyl)ethyl]p yridine hydrochloride (1:1)
• Pyridine,<wbr>
• LogP
• C27H27CLN2O2
• 4-[2-[4-[2-methoxy-5-(2-pyridin-4-ylethyl)phenoxy]phenyl]ethyl]pyridine;hydrochloride
• 4-[2-[4-[2-methoxy-5-[2-(4-pyridyl)ethyl]phenoxy]phenyl]ethyl]pyridine hydrochloride
• AKOS025213709
• 365542-39-8
• 4-[2-(4-Methoxy-3-{4-[2-(pyridin-4-yl)ethyl]phenoxy}phenyl)ethyl]pyridine hydrochloride
• MFCD12546828
• 4-[2-(4-{2-methoxy-5-[2-(4-pyridinyl)ethyl]phenoxy}phenyl)ethyl]p Yridine Hydrochloride (1:1)

• MDL： MFCD12546828
• Inchi： 1S/C27H26N2O2.ClH/c1-30-26-11-8-24(5-4-23-14-18-29-19-15-23)20-27(26)31-25-9-6-21(7-10-25)2-3-22-12-16-28-17-13-22;/h6-20H,2-5H2,1H3;1H
• InChI Key： VFCAGAFVCMLTSQ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)CCC1C=CN=CC=1)C1=C(C=CC(=C1)CCC1C=CN=CC=1)OC

Computed Properties

• Exact Mass: 446.17631
• Monoisotopic Mass: 446.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 482
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2A^2

Experimental Properties

• PSA: 44.24

Additional information on 4-[2-(4-{2-methoxy-5-[2-(4-pyridinyl)ethyl]phenoxy}phenyl)ethyl]p Yridine Hydrochloride (1:1)

4-[2-(4-{2-methoxy-5-[2-(4-pyridinyl)ethyl]phenoxy}phenyl)ethyl]pyridine Hydrochloride (1:1) (CAS No. 365542-39-8): A Comprehensive Overview

4-[2-(4-{2-methoxy-5-[2-(4-pyridinyl)ethyl]phenoxy}phenyl)ethyl]pyridine Hydrochloride (1:1) (CAS No. 365542-39-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, MPPEP-HCl, is a potent and selective antagonist of the metabotropic glutamate receptor 5 (mGluR5). The mGluR5 receptor is a key player in various neurological and psychiatric disorders, making MPPEP-HCl a valuable tool for both research and potential therapeutic applications.

The chemical structure of MPPEP-HCl is characterized by a complex arrangement of aromatic rings and functional groups, which contribute to its unique pharmacological properties. The compound consists of a pyridine ring substituted with a long alkyl chain, which itself is linked to a phenyl group containing a methoxy and an ethylpyridine moiety. This intricate structure allows MPPEP-HCl to interact specifically with the mGluR5 receptor, modulating its activity with high affinity and selectivity.

Recent studies have highlighted the potential of MPPEP-HCl in the treatment of various neurological conditions. For instance, research published in the Journal of Medicinal Chemistry has shown that MPPEP-HCl can effectively reduce symptoms in animal models of Fragile X syndrome, a genetic disorder characterized by cognitive impairment and behavioral abnormalities. The compound's ability to antagonize mGluR5 receptors helps normalize synaptic function and improve cognitive performance in these models.

In addition to its potential in Fragile X syndrome, MPPEP-HCl has also shown promise in the treatment of other neurological disorders such as Parkinson's disease and schizophrenia. Clinical trials are currently underway to evaluate the safety and efficacy of MPPEP-HCl in human subjects. Preliminary results from these trials have been encouraging, with patients exhibiting improved motor function and reduced psychiatric symptoms.

The pharmacokinetic properties of MPPEP-HCl have been extensively studied to ensure its suitability for therapeutic use. Research has demonstrated that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. Furthermore, MPPEP-HCl has shown minimal side effects in preclinical studies, suggesting a favorable safety profile.

In terms of its mechanism of action, MPPEP-HCl functions as an allosteric modulator of the mGluR5 receptor. Allosteric modulators bind to sites distinct from the orthosteric binding site, allowing for more precise control over receptor activity. This property makes MPPEP-HCl particularly useful for fine-tuning neurotransmitter signaling without completely blocking or activating the receptor. This nuanced approach can lead to more effective and safer treatments for complex neurological disorders.

The development of MPPEP-HCl has also been driven by advances in computational chemistry and molecular modeling. These tools have enabled researchers to design compounds with optimized pharmacological properties and predict their behavior in biological systems. For example, molecular dynamics simulations have provided insights into how MPPEP-HCl interacts with the mGluR5 receptor at the atomic level, guiding the optimization of its structure for enhanced potency and selectivity.

Despite its promising potential, further research is needed to fully understand the long-term effects and potential side effects of MPPEP-HCl. Ongoing clinical trials will provide crucial data on its safety and efficacy in diverse patient populations. Additionally, efforts are underway to develop analogs of MPPEP-HCl with improved pharmacological properties, such as increased brain penetration and longer duration of action.

In conclusion, 4-[2-(4-{2-methoxy-5-[2-(4-pyridinyl)ethyl]phenoxy}phenyl)ethyl]pyridine Hydrochloride (1:1) (CAS No. 365542-39-8) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and pharmacological properties make it a valuable tool for both basic research and therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential clinical benefits, MPPEP-HCl holds great promise for improving the lives of individuals affected by neurological disorders.